3-{4-oxo-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-5(4H)-yl}-N-(pyridin-4-ylmethyl)propanamide

• IUPAC Name: 3-[4-oxo-2-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrazin-5-yl]-N-(pyridin-4-ylmethyl)propanamide
• InChI: InChI=1S/C24H25N5O2/c1-17(2)19-3-5-20(6-4-19)21-15-22-24(31)28(13-14-29(22)27-21)12-9-23(30)26-16-18-7-10-25-11-8-18/h3-8,10-11,13-15,17H,9,12,16H2,1-2H3,(H,26,30)
• InChI Key: WGEBTGGOWCZCJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CCC(=O)NCC4=CC=NC=C4
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

3-{4-oxo-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-5(4H)-yl}-N-(pyridin-4-ylmethyl)propanamide is a useful research compound. Its molecular formula is C24H25N5O2 and its molecular weight is 415.497. The purity is usually 95%.
BenchChem offers high-quality 3-{4-oxo-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-5(4H)-yl}-N-(pyridin-4-ylmethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-{4-oxo-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-5(4H)-yl}-N-(pyridin-4-ylmethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

Pyrazolopyrazine derivatives have been synthesized and explored for various chemical transformations. For example, the synthesis of new pyrazolopyridines, pyrazolothienopyridines, pyrazolopyridothienopyrimidines, and pyrazolopyridothienotriazines demonstrates the chemical versatility and potential for generating a diverse array of compounds from pyrazolopyrazine frameworks (Ghattas et al., 2003). These processes often involve reactions with various reagents to introduce different functional groups, highlighting the potential for customization in drug development and materials science.

Potential Biological Activities

Research on pyrazolopyrimidines, a closely related class of compounds, has shown that these molecules can exhibit a range of biological activities. For instance, novel pyrazolopyrimidines derivatives have been evaluated as anticancer and anti-5-lipoxygenase agents, indicating their potential in therapeutic applications (Rahmouni et al., 2016). These findings suggest that pyrazolopyrazine derivatives could also be investigated for similar biological activities, contributing to the development of new pharmaceuticals.

Antimicrobial and Anti-inflammatory Properties

Derivatives of pyrazolopyrazines and related structures have been synthesized and evaluated for antimicrobial and anti-inflammatory properties. For example, the synthesis and antimicrobial evaluation of novel pyrazolopyrimidines incorporated with mono- and diphenylsulfonyl groups have shown that these compounds can exhibit significant activity against various bacteria and fungi, potentially exceeding the activity of reference drugs (Alsaedi et al., 2019). This research underscores the potential of pyrazolopyrazine derivatives in addressing microbial resistance and inflammation-related disorders.